Cas no 1191996-99-2 ((S)-Methyl 2-amino-3-cyclopentylpropanoate hydrochloride)

• Product Name: (S)-Methyl 2-amino-3-cyclopentylpropanoate hydrochloride
• CAS No: 1191996-99-2
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• MDL: MFCD22494959
• CID: 1040004
• PubChem ID: 66894818
• Update Time: 2025-10-17

(S)-Methyl 2-amino-3-cyclopentylpropanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 2-amino-3-cyclopentylpropanoate hydrochloride
• methyl (2S)-2-amino-3-cyclopentylpropanoate,hydrochloride
• DS-019360
• A892630
• Cyclopentanepropanoic acid, alpha-amino-, methyl ester, hydrochloride (1:1), (alphaS)-
• CS-W000463
• (S)-Methyl2-amino-3-cyclopentylpropanoatehydrochloride
• (S)-Methyl 2-amino-3-cyclopentylpropanoate HCl (H-L-Ala(cPent)-OMe.HCl)
• methyl (2S)-2-amino-3-cyclopentylpropanoate;hydrochloride
• DTXSID20735983
• (S)-METHYL 2-AMINO-3-CYCLOPENTYLPROPANOATE HCL
• H-CyclopentylAla-OMe HCl
• METHYL (2S)-2-AMINO-3-CYCLOPENTYLPROPANOATE HYDROCHLORIDE
• SCHEMBL1067304
• AKOS016008042
• MFCD22494959
• 1191996-99-2
• Methyl 3-cyclopentyl-L-alaninate--hydrogen chloride (1/1)
• AS-38612

• MDL： MFCD22494959
• Inchi： 1S/C9H17NO2.ClH/c1-12-9(11)8(10)6-7-4-2-3-5-7;/h7-8H,2-6,10H2,1H3;1H/t8-;/m0./s1
• InChI Key： RAGBLBBMRQLNKB-QRPNPIFTSA-N
• SMILES： Cl.O(C)C([C@H](CC1CCCC1)N)=O

Computed Properties

• Exact Mass: 207.1026065g/mol
• Monoisotopic Mass: 207.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on (S)-Methyl 2-amino-3-cyclopentylpropanoate hydrochloride

Introduction to (S)-Methyl 2-amino-3-cyclopentylpropanoate Hydrochloride (CAS No. 1191996-99-2)

(S)-Methyl 2-amino-3-cyclopentylpropanoate hydrochloride (CAS No. 1191996-99-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (S)-Methyl cyclopentylalaninate hydrochloride, is a derivative of amino acids and has been extensively studied for its potential therapeutic applications.

The structure of (S)-Methyl 2-amino-3-cyclopentylpropanoate hydrochloride features a cyclopentyl group attached to the α-carbon of the amino acid, which imparts unique stereochemical properties. The presence of the methyl ester group further enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmaceuticals.

Recent research has highlighted the importance of chiral compounds in drug development due to their ability to interact selectively with biological targets. The enantiomeric purity of (S)-Methyl 2-amino-3-cyclopentylpropanoate hydrochloride is crucial for its pharmacological activity, as different enantiomers can have distinct biological effects. This compound has been shown to exhibit potent activity in several biological assays, including enzyme inhibition and receptor binding studies.

In the context of medicinal chemistry, (S)-Methyl 2-amino-3-cyclopentylpropanoate hydrochloride has been explored as a lead compound for the development of novel drugs targeting neurological disorders. Its ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for further investigation. Studies have demonstrated that this compound can modulate neurotransmitter systems, potentially offering therapeutic benefits for conditions such as Parkinson's disease and Alzheimer's disease.

Beyond its potential in neurological applications, (S)-Methyl 2-amino-3-cyclopentylpropanoate hydrochloride has also shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory properties and its ability to inhibit certain kinases involved in cancer progression. These findings suggest that this compound could be a valuable tool in the development of multi-target drugs with broad-spectrum activity.

The synthesis of (S)-Methyl 2-amino-3-cyclopentylpropanoate hydrochloride typically involves several steps, including the formation of the chiral center and the introduction of the methyl ester group. Advanced synthetic methods, such as asymmetric catalysis and chiral resolution techniques, have been employed to achieve high enantiomeric purity. These methods not only ensure the quality of the final product but also improve the efficiency and scalability of the synthesis process.

In preclinical studies, (S)-Methyl 2-amino-3-cyclopentylpropanoate hydrochloride has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are essential for developing effective oral medications that can be administered conveniently to patients. Additionally, the compound has shown minimal side effects in animal models, further supporting its potential for clinical translation.

The safety profile of (S)-Methyl 2-amino-3-cyclopentylpropanoate hydrochloride is another critical aspect that has been extensively evaluated. Toxicological studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or mutagenicity. These findings are crucial for advancing the compound through clinical trials and ultimately bringing it to market as a safe and effective treatment option.

In conclusion, (S)-Methyl 2-amino-3-cyclopentylpropanoate hydrochloride (CAS No. 1191996-99-2) is a promising chiral compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activity and safety profile, make it an attractive candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.